Cas no 1443304-27-5 (3-(azepan-1-ylmethyl)benzenethiol)

3-(Azepan-1-ylmethyl)benzenethiol is a sulfur-containing aromatic compound featuring an azepane-substituted methyl group at the meta position of the benzene ring. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, ligands, and functional materials. The thiol group provides a versatile handle for further derivatization, such as thioether formation or metal coordination, while the azepane moiety enhances solubility and steric influence. Its balanced lipophilicity and electron-donating properties make it suitable for applications in medicinal chemistry and catalysis. The compound is typically handled under inert conditions due to the sensitivity of the thiol group to oxidation.

3-(azepan-1-ylmethyl)benzenethiol structure

1443304-27-5 structure

Product Name:3-(azepan-1-ylmethyl)benzenethiol

CAS No:1443304-27-5

MF:C₁₃H₁₉NS

MW:221.361662149429

MDL:MFCD19443611

CID:5160495

Update Time:2026-03-04

3-(azepan-1-ylmethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

- 3-(azepan-1-ylmethyl)benzenethiol
- MDL： MFCD19443611
- Inchi： 1S/C13H19NS/c15-13-7-5-6-12(10-13)11-14-8-3-1-2-4-9-14/h5-7,10,15H,1-4,8-9,11H2
- InChI Key： YFHUBXYSXMXUEK-UHFFFAOYSA-N
- SMILES： C1(S)=CC=CC(CN2CCCCCC2)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2

3-(azepan-1-ylmethyl)benzenethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB434954-1 g	3-[(1-Homopiperidino)methyl]thiophenol; .	1443304-27-5		1g	€619.00	2023-06-16
abcr	AB434954-1g	3-[(1-Homopiperidino)methyl]thiophenol; .	1443304-27-5		1g	€1621.70	2025-02-21
Ambeed	A633372-1g	3-(Azepan-1-ylmethyl)benzenethiol	1443304-27-5	97%	1g	$532.0	2024-04-23